Cas no 1261969-18-9 (3-Hydroxy-5-(thiophen-3-yl)benzoic acid)

• Product Name: 3-Hydroxy-5-(thiophen-3-yl)benzoic acid
• CAS No: 1261969-18-9
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• MDL: MFCD18318880
• CID: 2766666
• PubChem ID: 53224824
• Update Time: 2025-06-08

3-Hydroxy-5-(thiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-(thiophen-3-yl)benzoic acid, 95%
• MFCD18318880
• DTXSID70688556
• 5-HYDROXY-3-(THIOPHEN-3-YL)BENZOIC ACID
• 1261969-18-9
• 3-Hydroxy-5-(thiophen-3-yl)benzoic acid

• MDL： MFCD18318880
• Inchi： 1S/C11H8O3S/c12-10-4-8(7-1-2-15-6-7)3-9(5-10)11(13)14/h1-6,12H,(H,13,14)
• InChI Key： UKPQWDFPFOITMA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 220.01941529Da
• Monoisotopic Mass: 220.01941529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-Hydroxy-5-(thiophen-3-yl)benzoic acid

Comprehensive Overview of 3-Hydroxy-5-(thiophen-3-yl)benzoic acid (CAS No. 1261969-18-9)

3-Hydroxy-5-(thiophen-3-yl)benzoic acid (CAS No. 1261969-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its hydroxybenzoic acid backbone and thiophene substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, especially given the growing demand for novel heterocyclic compounds in medicinal chemistry.

The structural features of 3-Hydroxy-5-(thiophen-3-yl)benzoic acid include a carboxylic acid group and a hydroxyl group on the benzene ring, along with a thiophene moiety at the 5-position. This combination enhances its reactivity and enables diverse chemical modifications, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing small-molecule inhibitors and biocompatible polymers, aligning with current trends in precision medicine and sustainable materials.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Optimized protocols for its preparation often involve Pd-catalyzed cross-coupling reactions or multistep organic synthesis, which are critical for achieving high yields and purity. Additionally, its solubility in polar solvents like DMSO and methanol is frequently discussed, as these properties are essential for its application in biological assays and formulation development.

In the context of drug discovery, 3-Hydroxy-5-(thiophen-3-yl)benzoic acid is explored for its potential to modulate enzyme activity or serve as a ligand in metal-organic frameworks (MOFs). Its thiophene ring contributes to π-stacking interactions, which are crucial for binding to biological targets. This aligns with the rising interest in structure-activity relationships (SAR) and computational chemistry tools to predict compound behavior.

From an industrial perspective, this compound is also relevant to agrochemical research and electronic materials. Its conjugated system makes it a candidate for organic semiconductors, a hot topic in renewable energy applications. Users often search for its thermal stability and photophysical properties, which are critical for such uses.

To ensure SEO optimization, this article incorporates high-traffic keywords like "benzoic acid derivatives", "thiophene-based compounds", and "CAS 1261969-18-9 applications". These terms reflect common queries in academic databases and patent literature, enhancing the content's visibility. The compound's safety profile and handling guidelines are also frequently searched, though it is not classified as hazardous under standard regulations.

In summary, 3-Hydroxy-5-(thiophen-3-yl)benzoic acid (CAS No. 1261969-18-9) is a multifaceted compound with broad utility in life sciences and advanced materials. Its unique structure and adaptable chemistry position it as a key player in cutting-edge research, addressing contemporary challenges in healthcare and technology.